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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of 2,3-
Dibromopropanal

This technical guide provides a comprehensive overview of the chemical properties and

reactivity of 2,3-Dibromopropanal, tailored for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
2,3-Dibromopropanal, also known as Acrolein dibromide, is a halogenated aldehyde.[1][2] It

presents as a light yellow fuming liquid and is soluble in water.[2][3] The quantitative physical

and chemical properties of 2,3-Dibromopropanal are summarized in the table below.
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Property Value Source

Molecular Formula C₃H₄Br₂O [1][2][3]

Molecular Weight 215.87 g/mol [1][2][4]

CAS Number 5221-17-0 [1][2]

Appearance Light yellow fuming liquid [2][3]

Boiling Point
86 °C at 2.39 kPa (17.9

mmHg) 68-73 °C at 10 Torr
[2][3][5]

Density
2.20 g/cm³ (at 15/4 °C) 2.192

g/cm³ (at 20 °C)
[2][3][5]

Refractive Index 1.5082 [2][3]

Solubility Soluble in water [2][3]

Flash Point 88 °C [6]

Reactivity and Stability
General Reactivity: The reactivity of 2,3-Dibromopropanal is dictated by its two primary

functional groups: the aldehyde and the two bromine atoms on adjacent carbons. The aldehyde

group is susceptible to nucleophilic attack and oxidation/reduction reactions. The vicinal

dibromide structure makes the molecule prone to elimination reactions to form unsaturated

systems. The bromine atoms are good leaving groups, facilitating nucleophilic substitution

reactions.

Stability and Storage: Information regarding the stability of 2,3-Dibromopropanal is limited.

However, related halogenated compounds are often stored in cool, dry, well-ventilated areas

away from incompatible substances like strong acids and bases to prevent decomposition.[7]

For similar compounds, refrigeration is sometimes recommended to maintain product quality.[7]

Hazardous Reactions and Decomposition: When heated to decomposition, related brominated

organic compounds are known to emit toxic fumes of hydrogen bromide, carbon monoxide, and

carbon dioxide.[8] Due to its reactive nature, it should be handled with care, avoiding contact

with strong oxidizing agents, strong acids, and strong bases.[7][9]
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Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,3-Dibromopropanal was not

found in the provided search results. However, a plausible synthetic route involves the

bromination of acrolein (propenal), its precursor.[6] The following is a generalized protocol

based on this common organic reaction.

Objective: To synthesize 2,3-Dibromopropanal via the electrophilic addition of bromine to

acrolein.

Materials:

Acrolein (CAS: 107-02-8)

Elemental Bromine (Br₂)

An inert solvent (e.g., carbon tetrachloride or dichloromethane)

Sodium bicarbonate solution (for washing)

Anhydrous magnesium sulfate (for drying)

Methodology:

In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

thermometer, dissolve acrolein in an inert solvent like carbon tetrachloride.

Cool the flask in an ice bath to maintain a low temperature (e.g., 0-5 °C) to control the

exothermic reaction.

Slowly add an equimolar amount of bromine, dissolved in the same inert solvent, to the

acrolein solution via the dropping funnel with continuous stirring. The disappearance of the

characteristic red-brown color of bromine indicates the progress of the reaction.

After the addition is complete, allow the mixture to stir for an additional hour while

maintaining the low temperature.

Once the reaction is complete, transfer the mixture to a separatory funnel.
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Wash the organic layer sequentially with a dilute solution of sodium bicarbonate to neutralize

any remaining acid and then with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude 2,3-Dibromopropanal can be further purified by vacuum distillation.

Safety Precautions:

This procedure should be conducted in a well-ventilated fume hood.

Acrolein is highly toxic and flammable. Bromine is corrosive and toxic. Appropriate personal

protective equipment (gloves, safety goggles, lab coat) must be worn.

Care should be taken to control the reaction temperature to prevent unwanted side

reactions.

Visualizations
The following diagram illustrates the proposed synthetic workflow for 2,3-Dibromopropanal
from its precursor, acrolein.
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Caption: Proposed synthesis workflow for 2,3-Dibromopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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